Cas no 1260656-43-6 (1-(3-bromo-4-methylphenyl)cyclopropan-1-amine)

• Product Name: 1-(3-bromo-4-methylphenyl)cyclopropan-1-amine
• CAS No: 1260656-43-6
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 5565029
• PubChem ID: 82287768
• Update Time: 2025-06-11

1-(3-bromo-4-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-(3-bromo-4-methylphenyl)-
• 1-(3-bromo-4-methylphenyl)cyclopropan-1-amine

• Inchi： 1S/C10H12BrN/c1-7-2-3-8(6-9(7)11)10(12)4-5-10/h2-3,6H,4-5,12H2,1H3
• InChI Key： KBFFZZIUBOGDGK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C(Br)=C2)(N)CC1

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Boiling Point: 292.7±35.0 °C(Predicted)
• pka: 7.63±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(3-bromo-4-methylphenyl)cyclopropan-1-amine

1-(3-Bromo-4-Methylphenyl)cyclopropan-1-amine: A Comprehensive Overview

1-(3-Bromo-4-methylphenyl)cyclopropan-1-amine (CAS No. 1260656-43-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceutical research and materials science. This compound belongs to the class of cyclopropanamines, which are characterized by a cyclopropane ring substituted with an amine group. The presence of a bromo and methyl substituent on the phenyl ring adds to its structural complexity and influences its chemical properties and reactivity.

The synthesis of 1-(3-bromo-4-methylphenyl)cyclopropan-1-amine typically involves multi-step reactions, starting from readily available starting materials. One common approach is the reaction of 3-bromo-4-methylbenzaldehyde with a suitable cyclopropane derivative, followed by reduction to form the amine. This process requires careful control of reaction conditions to ensure high yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, making it more accessible for research and development purposes.

In the realm of pharmaceutical research, 1-(3-bromo-4-methylphenyl)cyclopropan-1-amine has shown promise as a lead compound for the development of new drugs. Its unique structure allows it to interact with various biological targets, including enzymes, receptors, and ion channels. Studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in disease pathways, making it a valuable tool for understanding the mechanisms of action and for identifying potential therapeutic targets.

One area of particular interest is the use of 1-(3-bromo-4-methylphenyl)cyclopropan-1-amine in the treatment of neurological disorders. Research has shown that this compound can modulate the activity of certain neurotransmitter receptors, which are implicated in conditions such as Alzheimer's disease, Parkinson's disease, and depression. By fine-tuning its structure through chemical modifications, scientists aim to enhance its potency and selectivity, thereby improving its therapeutic potential.

Beyond its pharmaceutical applications, 1-(3-bromo-4-methylphenyl)cyclopropan-1-amine has also found use in materials science. Its cyclopropane ring and aromatic substituents make it an attractive building block for the synthesis of advanced materials with unique properties. For example, it can be incorporated into polymers or used as a ligand in coordination chemistry to create materials with enhanced mechanical strength, thermal stability, or optical properties.

The safety profile of 1-(3-bromo-4-methylphenyl)cyclopropan-1-amine is an important consideration for both research and industrial applications. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have shown that while the compound is generally well-tolerated at low concentrations, it may exhibit cytotoxic effects at higher doses. Therefore, appropriate handling and safety measures are essential when working with this compound.

In conclusion, 1-(3-bromo-4-methylphenyl)cyclopropan-1-amine (CAS No. 1260656-43-6) is a versatile compound with a wide range of potential applications in pharmaceutical research and materials science. Its unique chemical structure and reactivity make it an attractive target for further investigation and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further expanding its impact on various scientific fields.